Cas no 893936-78-2 (ethyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamido)benzoate
• CAS No: 893936-78-2
• MF: C₂₂H₁₈FN₅O₃S
• MW: 451.473426342011
• CID: 6616325
• PubChem ID: 18561800
• Update Time: 2025-06-30

ethyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• F1874-0511
• ethyl 4-(2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamido)benzoate
• ethyl 4-[[2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetyl]amino]benzoate
• AKOS024615521
• ethyl 4-(2-{[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetamido)benzoate
• 893936-78-2
• ethyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamido)benzoate

• Inchi： 1S/C22H18FN5O3S/c1-2-31-22(30)14-3-7-16(8-4-14)27-19(29)12-32-21-18-11-26-28(20(18)24-13-25-21)17-9-5-15(23)6-10-17/h3-11,13H,2,12H2,1H3,(H,27,29)
• InChI Key： FUCATKQLTZYNAQ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(=O)OCC)=CC=1)=O)C1=C2C=NN(C3C=CC(=CC=3)F)C2=NC=N1

Computed Properties

• Exact Mass: 451.11143879g/mol
• Monoisotopic Mass: 451.11143879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 124Ų

Additional information on ethyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamido)benzoate

Introduction to Ethyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamido)benzoate (CAS No. 893936-78-2)

Ethyl 4-(2-{1-(4-fluorophenyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamido)benzoate (CAS No. 893936-78-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a convergence of multiple pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and development.

The molecular framework of Ethyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamido)benzoate incorporates several key structural motifs that are highly relevant to contemporary drug design strategies. The presence of a pyrazolo[3,4-d]pyrimidine core is particularly noteworthy, as this heterocyclic scaffold is widely recognized for its biological activity and has been extensively studied in the development of therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most striking features of this compound is the incorporation of a 4-fluorophenyl group, which is known to enhance metabolic stability and binding affinity. The fluorine atom's electronegativity can significantly influence the electronic properties of the molecule, leading to improved interactions with biological targets. This modification is particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is essential for achieving clinical efficacy.

The sulfanyl group within the molecule further contributes to its unique pharmacological profile. Sulfanyl-containing compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific positioning of this group in Ethyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamido)benzoate suggests that it may interact with biological targets in a manner that could elicit therapeutic effects.

The benzoate moiety at the 4-position of the compound adds another layer of complexity and potential functionality. Benzoate derivatives are well-documented for their diverse biological activities and have been utilized in various therapeutic contexts. The ester group in ethyl form further modulates the pharmacokinetic properties of the molecule, potentially enhancing its solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential interactions between Ethyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamido)benzoate and biological targets. These studies have highlighted the compound's ability to bind to specific receptors and enzymes, suggesting its potential as an inhibitor or modulator of various cellular processes. For instance, preliminary computational studies have indicated that this compound may interact with kinases and other enzymes involved in cancer signaling pathways.

In vitro studies have begun to elucidate the pharmacological properties of Ethyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamido)benzoate. These investigations have revealed promising activities against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data suggest that the compound may exhibit anti-inflammatory effects by modulating inflammatory cytokine production and signaling pathways.

The synthesis of Ethyl 4-(2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamido)benzoate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex molecular framework efficiently.

The development of novel synthetic routes for this compound has not only contributed to its availability for further research but also advanced our understanding of organic synthesis methodologies. These advancements are crucial for the broader goal of developing more efficient and sustainable synthetic strategies in pharmaceutical chemistry.

The potential applications of Ethyl 4-(2-{1-(4-fluorophenyl-1H-pyrazolo[3,4-d]pyrimidin- )benzoate extend beyond oncology and inflammation research. Its unique structural features make it a versatile scaffold for exploring new therapeutic modalities. For example, its ability to interact with multiple biological targets suggests potential applications in neurodegenerative diseases, where modulation of protein-protein interactions is crucial for disease management.

Ongoing research is focused on optimizing the pharmacological properties of Ethyl 4-(2-{1-( )benzoate through structural modifications and analog synthesis. By leveraging computational tools and high-throughput screening techniques, researchers aim to identify derivatives with enhanced potency, selectivity, and improved pharmacokinetic profiles.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the process of identifying promising candidates like Ethyl 4-(2-{1-()benzoate}. These technologies enable rapid analysis of large datasets and prediction of molecular properties, thereby streamlining the identification of compounds with desired biological activities.

In conclusion, Ethyl 4-(2-{1-( )benzoate (CAS No. 893936-78-2) is a multifaceted compound with significant potential in pharmaceutical research. Its intricate structure and diverse functional groups make it a valuable scaffold for developing novel therapeutic agents. With continued advancements in synthetic chemistry and computational biology, this compound holds promise for addressing various unmet medical needs in the future.